Cas no 2418695-25-5 (tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate)

Tert-butyl 2-methyl-3-sulfanyl-5-(2-(trimethylsilyl)ethynyl)benzoate is a specialized organosulfur compound featuring a tert-butyl ester group, a thiol functionality, and a trimethylsilyl-protected ethynyl moiety. Its key advantages include structural versatility for further functionalization, particularly in cross-coupling reactions, where the thiol group enables selective modifications. The trimethylsilyl-ethynyl group enhances stability while allowing desilylation for subsequent alkyne-based transformations. The tert-butyl ester provides steric protection, improving handling and storage stability. This compound is valuable in synthetic organic chemistry, serving as an intermediate in pharmaceuticals, agrochemicals, and materials science. Its well-defined reactivity profile makes it suitable for controlled, stepwise synthesis of complex molecular architectures.
tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate structure
2418695-25-5 structure
Product Name:tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate
CAS No:2418695-25-5
MF:C17H24O2SSi
MW:320.521764755249
CID:5678470
PubChem ID:165772961
Update Time:2025-05-20

tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-26627726
    • 2418695-25-5
    • tert-butyl 2-methyl-3-sulfanyl-5-[2-(trimethylsilyl)ethynyl]benzoate
    • tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate
    • Inchi: 1S/C17H24O2SSi/c1-12-14(16(18)19-17(2,3)4)10-13(11-15(12)20)8-9-21(5,6)7/h10-11,20H,1-7H3
    • InChI Key: JWLASSKPOPHFRR-UHFFFAOYSA-N
    • SMILES: SC1=CC(C#C[Si](C)(C)C)=CC(C(=O)OC(C)(C)C)=C1C

Computed Properties

  • Exact Mass: 320.12662771g/mol
  • Monoisotopic Mass: 320.12662771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.3Ų

tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26627726-1g
tert-butyl 2-methyl-3-sulfanyl-5-[2-(trimethylsilyl)ethynyl]benzoate
2418695-25-5
1g
$0.0 2023-09-12
Enamine
EN300-26627726-1.0g
tert-butyl 2-methyl-3-sulfanyl-5-[2-(trimethylsilyl)ethynyl]benzoate
2418695-25-5 95.0%
1.0g
$0.0 2025-03-20

Additional information on tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate

Research Brief on tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate (CAS: 2418695-25-5)

The compound tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate (CAS: 2418695-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate as a versatile intermediate in the synthesis of complex organic molecules. Its structural motif, which includes a sulfanyl group and a trimethylsilyl-protected ethynyl moiety, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of targeted inhibitors for enzymes involved in inflammatory and oncogenic pathways.

One of the key advancements in the study of this compound is its application in click chemistry. The presence of the ethynyl group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of diverse molecular architectures. This property has been leveraged in the development of probe molecules for studying protein-protein interactions and in the design of drug conjugates for targeted therapy.

In addition to its synthetic utility, tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate has shown promising biological activity in preliminary assays. Studies have demonstrated its ability to modulate specific signaling pathways, particularly those involving redox regulation and cellular stress responses. These findings suggest potential applications in the treatment of diseases characterized by oxidative stress, such as neurodegenerative disorders and cancer.

Despite these promising results, further research is needed to fully elucidate the pharmacological profile of this compound. Current investigations are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. The outcomes of these studies will be critical in determining its potential as a lead compound for drug development.

In conclusion, tert-butyl 2-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for both synthetic and therapeutic applications. Continued research in this area is expected to yield significant advancements in the development of novel therapeutics.

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